Cas no 2228542-40-1 (dimethyl({3-(3-methylazetidin-3-yl)oxyphenyl}methyl)amine)

• Product Name: dimethyl({3-(3-methylazetidin-3-yl)oxyphenyl}methyl)amine
• CAS No: 2228542-40-1
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6100229
• PubChem ID: 165761521
• Update Time: 2025-06-13

dimethyl({3-(3-methylazetidin-3-yl)oxyphenyl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• dimethyl({3-(3-methylazetidin-3-yl)oxyphenyl}methyl)amine
• dimethyl({3-[(3-methylazetidin-3-yl)oxy]phenyl}methyl)amine
• 2228542-40-1
• EN300-2000602

• Inchi： 1S/C13H20N2O/c1-13(9-14-10-13)16-12-6-4-5-11(7-12)8-15(2)3/h4-7,14H,8-10H2,1-3H3
• InChI Key： FALMNCCSAUVSPK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CN(C)C)C=1)C1(C)CNC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.5Ų

Additional information on dimethyl({3-(3-methylazetidin-3-yl)oxyphenyl}methyl)amine

Professional Introduction to Dimethyl({3-(3-methylazetidin-3-yl)oxyphenyl}methyl)amine and Its CAS No. 2228542-40-1

Dimethyl({3-(3-methylazetidin-3-yl)oxyphenyl}methyl)amine, a compound with the CAS number 2228542-40-1, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The intricate molecular architecture of this compound, characterized by its dimethylamine and azetidine moieties, positions it as a promising candidate for further exploration in drug development.

The chemical structure of Dimethyl({3-(3-methylazetidin-3-yl)oxyphenyl}methyl)amine consists of a phenyl ring linked to an azetidine ring through an oxygen atom, further modified by two methyl groups attached to the nitrogen atom of the azetidine ring. This configuration imparts a high degree of flexibility and reactivity, making it an attractive scaffold for designing novel bioactive molecules. The presence of the 3-methylazetidin-3-yl group introduces a chiral center, which is crucial for developing enantiomerically pure drugs with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on azetidine derivatives due to their potential as pharmacophores in drug discovery. The< strong>Dimethyl({3-(3-methylazetidin-3-yl)oxyphenyl}methyl)amine molecule, with its unique structural features, has been investigated for its ability to interact with biological targets. Studies have shown that this compound exhibits promising activity against various enzymatic and cellular pathways, making it a valuable tool in the development of therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that< strong>Dimethyl({3-(3-methylazetidin-3-yl)oxyphenyl}methyl)amine can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play critical roles in regulating mood, cognition, and motor function, making this compound a candidate for addressing conditions such as depression, anxiety, and Parkinson's disease. The ability to fine-tune its pharmacological profile through structural modifications offers a pathway to develop more effective and targeted treatments.

The synthesis of< strong>Dimethyl({3-(3-methylazetidin-3-yl)oxyphenyl}methyl)amine presents both challenges and opportunities for synthetic chemists. The complex nature of its structure requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to access this compound more efficiently, paving the way for large-scale production and further investigation.

The pharmacokinetic properties of< strong>Dimethyl({3-(3-methylazetidin-3-yl)oxyphenyl}methyl)amine are also areas of active research. Understanding how this compound is metabolized and eliminated from the body is crucial for optimizing its therapeutic potential. Preclinical studies have begun to elucidate these processes, providing insights into its biological half-life and potential side effects. These findings are essential for designing clinical trials that can effectively assess the safety and efficacy of this compound in human subjects.

The role of computational chemistry in studying< strong>Dimethyl({3-(3-methylazetidin-3-yl)oxyphenyl}methyl)amine cannot be overstated. Molecular modeling techniques have allowed researchers to predict how this compound interacts with biological targets at the atomic level. This approach has not only accelerated the drug discovery process but also provided valuable insights into the mechanisms of action underlying its observed pharmacological effects.

In conclusion, Dimethyl({3-(3-methylazetidin-3-yl)oxyphenyl}methyl)amine, with its CAS number 2228542-40-1, represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications and optimize synthetic methodologies, this compound holds great potential for improving human health.